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Compound of Interest

Compound Name: Amino-PEG9-alcohol

Cat. No.: B3105438

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amino-PEG9-alcohol is a heterobifunctional polyethylene glycol (PEG) linker that has
emerged as a valuable tool in bioconjugation, drug delivery, and the development of novel
therapeutics such as Proteolysis Targeting Chimeras (PROTACS). Its structure, featuring a
primary amine at one terminus and a hydroxyl group at the other, connected by a nine-unit
ethylene glycol chain, offers versatile reactivity for covalently linking different molecules. The
hydrophilic PEG backbone enhances the solubility and pharmacokinetic properties of the
resulting conjugates. This guide provides a comprehensive overview of the technical aspects of
Amino-PEG9-alcohol, including its chemical properties, synthesis, characterization, and
applications, with a focus on experimental protocols and relevant biological pathways.

Core Properties and Specifications

Amino-PEG9-alcohol is a well-defined chemical entity with consistent physical and chemical
properties. These are summarized in the table below.
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Property

Value

Chemical Name

26-amino-3,6,9,12,15,18,21,24-

octaoxahexacosan-1-ol[1]

Synonyms

H2N-PEG9-OH, Amino-nonaethylene glycol-

alcohol

CAS Number

15332-95-3[2]

Molecular Formula

C18H39NO9|[2]

Molecular Weight 413.50 g/mol [3][4]

Appearance Colorless to light yellow liquid or solid/semi-solid
Purity Typically >95% or >98%

Solubility Water, DMSO, DCM, DMF

Storage Conditions

-20°C for long-term storage

Synthesis and Characterization

While Amino-PEG9-alcohol is commercially available, understanding its synthesis and
characterization is crucial for quality assessment and for researchers who may wish to produce
it in-house or create derivatives. The synthesis of heterobifunctional PEGs generally involves a
step-wise process to introduce different functional groups at each end of the PEG chain.

General Synthetic Approach

A common strategy for synthesizing amino-PEG-alcohol derivatives involves the protection of
one functional group of a PEG diol, followed by the modification of the other terminus, and
subsequent deprotection and functionalization. A representative synthetic route is outlined
below.
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1. Protection (e.g., Boc-anhydride)
2. Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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